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Introduction

Pyrolan, a carbamate insecticide, has historically been used in crop protection for the control
of various insect pests.[1] As a member of the carbamate class of pesticides, its mode of action
involves the reversible inhibition of the acetylcholinesterase (AChE) enzyme in the insect
nervous system.[2][3][4] This document provides detailed application notes and protocols
relevant to the field use of Pyrolan for research and development purposes. Due to the
historical nature of this compound, specific field application data is limited in readily available
literature. Therefore, where specific data for Pyrolan is unavailable, representative data and
protocols for similar carbamate insecticides are provided for illustrative purposes, with
appropriate notations.

Mode of Action

Pyrolan, with the chemical name 3-methyl-1-phenylpyrazol-5-yl dimethylcarbamate and
manufacturer's code G-22008, functions as a cholinesterase inhibitor.[1] In the insect nervous
system, the neurotransmitter acetylcholine (ACh) is responsible for transmitting nerve impulses
across cholinergic synapses. After transmission, ACh is broken down by the enzyme
acetylcholinesterase (AChE) to terminate the signal. Pyrolan binds to the active site of AChE,
preventing it from hydrolyzing ACh. This leads to an accumulation of ACh in the synaptic cleft,
causing continuous stimulation of nerve fibers, which results in restlessness, hyperexcitability,
tremors, convulsions, paralysis, and ultimately, the death of the insect. The inhibition of AChE
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by carbamates like Pyrolan is reversible, in contrast to the irreversible inhibition caused by
organophosphate insecticides.

Target Pests and Crops

Historically, carbamate insecticides have been used to control a broad spectrum of chewing
and sucking insect pests in various agricultural settings. While specific target pests for Pyrolan
are not extensively documented in recent literature, based on the activity of similar carbamates,
it would likely be effective against pests such as aphids, leafhoppers, and certain beetle and
caterpillar species. Crops that have historically been treated with carbamates include cotton,
fruit trees, and vegetables.

Data Presentation: Application Rates and Efficacy
(lllustrative)

Disclaimer: The following tables are illustrative and based on general application rates for
carbamate insecticides on representative crops. Specific field trial data for Pyrolan is not
readily available in the reviewed literature. Researchers should conduct preliminary trials to
determine optimal application rates for their specific conditions.

Table 1: lllustrative Foliar Application Rates for Pyrolan on Cotton
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Application Rate L
Target Pest . . Application Volume Notes
(Active Ingredient)

Apply when aphid
populations begin to
0.25-0.5kg a.i./ha 200 - 400 L/ha build. Ensure

thorough coverage of

Cotton Aphid (Aphis
gossypii)

foliage.

Application timing is
critical and should be
0.4-0.75kg a.i./ha 200 - 400 L/ha based on scouting
and economic
thresholds.

Tarnished Plant Bug

(Lygus lineolaris)

Target early instar
larvae for best results.
0.5-1.0kg a.i./ha 300 - 500 L/ha Higher rates may be

needed for heavy

Bollworm (Helicoverpa

zea)

infestations.

Table 2: lllustrative Foliar Application Rates for Pyrolan on Fruit Trees (e.g., Apples, Peaches)
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Target Pest

Application Rate
(Active Ingredient)

Application Volume

Notes

Green Peach Aphid

(Myzus persicae)

0.3-0.6 kg a.i./ha

800 - 1500 L/ha

Apply as a full
coverage spray.
Timing can be critical,

often post-bloom.

Codling Moth (Cydia

0.5-1.0 kg a.i./ha

1000 - 2000 L/ha

Multiple applications
may be necessary

based on pest

pomonella) )
lifecycle and
monitoring.
Apply when larvae are
Leafrollers 0.4 - 0.8 kg a.i./ha 800 - 1500 L/ha young and actively

feeding.

Experimental Protocols

The following are detailed, generalized methodologies for key experiments related to the field

application of insecticides like Pyrolan.

Protocol for Efficacy Evaluation Against Aphids

Objective: To determine the efficacy of Pyrolan in controlling aphid populations on a selected

crop.

Materials:

gossypii)

Water

Pyrolan formulation of known concentration

Pressurized spray equipment (e.g., backpack sprayer)

Test crop (e.g., cotton, bell peppers) infested with a known aphid species (e.g., Aphis
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Adjuvant (if recommended)
Randomized complete block design with a minimum of 4 replicates
Plot size appropriate for the crop and application method

Data collection sheets, hand lens, or other counting aids

Methodology:

Plot Establishment: Establish experimental plots in a field with a uniform and sufficient aphid
infestation.

Treatment Preparation: Prepare the Pyrolan spray solution at the desired concentrations
(e.g., 0.25, 0.5, and 1.0 kg a.i./ha) in water. Include a water-only control and a positive
control with a standard commercial insecticide.

Application: Apply the treatments to the designated plots using a calibrated sprayer to ensure
uniform coverage. Record environmental conditions (temperature, humidity, wind speed) at
the time of application.

Data Collection:

o Pre-treatment count: Before application, count the number of aphids on a predetermined
number of leaves or plant parts per plot.

o Post-treatment counts: At set intervals (e.g., 24, 48, 72 hours, and 7 days) after
application, repeat the aphid counts on the same or similar plant parts.

Data Analysis:

o Calculate the percentage of mortality for each treatment, correcting for natural mortality in
the control plots using Abbott's formula: Corrected % Mortality = [1 - (n in T after treatment
/ nin C after treatment)] * 100 where n is the number of insects, T is the treated plot, and
C is the control plot.

o Analyze the data using appropriate statistical methods (e.g., ANOVA) to determine
significant differences between treatments.
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Protocol for Phytotoxicity Assessment

Objective: To evaluate the potential for Pyrolan to cause phytotoxic effects on the target crop.
Materials:

e Pyrolan formulation

o Healthy, young plants of the target crop

e Spray equipment

e Greenhouse or controlled environment facility

» Rating scale for phytotoxicity assessment

Methodology:

e Plant Preparation: Grow a sufficient number of healthy, uniform plants of the target crop.

» Treatment Application: Apply Pyrolan at 1x and 2x the proposed field application rate.
Include a water-only control. Ensure complete and uniform coverage of the foliage.

e Observation:

o Visually assess the plants for any signs of phytotoxicity at regular intervals (e.g., 1, 3, 7,
and 14 days after treatment).

o Symptoms to look for include: leaf burn, chlorosis (yellowing), necrosis (tissue death),
stunting, and malformation.

e Rating:

o Use arating scale (e.g., 0 = no injury, 1 = slight spotting, 2 = moderate spotting and/or
some necrosis, 3 = severe spotting and necrosis, 4 = plant death) to quantify the level of
phytotoxicity.

o Data Analysis: Analyze the rating data to determine if there are significant differences in
phytotoxicity between the treatments and the control.
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Protocol for Residue Analysis in Plant Material

Objective: To determine the concentration of Pyrolan residues in a treated crop over time.

Materials:

Pyrolan-treated crop samples

e Analytical standards of Pyrolan

e Homogenizer

o Centrifuge

¢ Solid-phase extraction (SPE) cartridges

» High-performance liquid chromatography (HPLC) or gas chromatography (GC) system with a
suitable detector (e.g., mass spectrometer - MS)

Appropriate solvents (e.g., acetonitrile, hexane)

Methodology:

o Sample Collection: Collect samples of the treated crop (e.g., leaves, fruit) at various time
points after the final application of Pyrolan (e.g., 0, 1, 3, 7, 14, and 21 days).

o Sample Preparation (QUEChERS method - Quick, Easy, Cheap, Effective, Rugged, and
Safe):

o Homogenize a known weight of the plant material.

o

Extract the homogenized sample with an organic solvent (e.g., acetonitrile).

[¢]

Add salts to induce phase separation.

[¢]

Centrifuge the sample to separate the layers.

[e]

Clean up the extract using dispersive solid-phase extraction (d-SPE) to remove interfering
matrix components.
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e Analysis:
o Inject an aliquot of the final extract into the HPLC-MS/MS or GC-MS system.

o Quantify the concentration of Pyrolan by comparing the peak area of the sample to a
calibration curve prepared from analytical standards.

o Data Reporting: Report the residue levels in mg/kg (ppm) for each time point. This data is
crucial for establishing pre-harvest intervals (PHISs).

Mandatory Visualizations
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Caption: Cholinergic signaling pathway and the inhibitory action of Pyrolan.
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Caption: Generalized workflow for a Pyrolan field efficacy trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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